Cas no 2172190-61-1 (2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid)

• Product Name: 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• CAS No: 2172190-61-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6543988
• PubChem ID: 165540149
• Update Time: 2025-05-21

2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• 2-ethyl-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
• 2172190-61-1
• EN300-1482709

• Inchi： 1S/C28H34N2O5/c1-3-28(4-2,26(32)33)30-25(31)18-10-9-11-19(16-18)29-27(34)35-17-24-22-14-7-5-12-20(22)21-13-6-8-15-23(21)24/h5-8,12-15,18-19,24H,3-4,9-11,16-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： WYFKDPTULASHIW-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(CC)CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid

Comprehensive Guide to 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS No. 2172190-61-1)

2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS No. 2172190-61-1) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a protective moiety for amines, enabling controlled peptide chain elongation. Researchers and pharmaceutical companies frequently search for high-purity Fmoc-amino acids like this compound due to their role in developing novel therapeutics and bioactive peptides.

The molecular structure of 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid features a cyclohexyl ring, an ethyl-substituted butanoic acid backbone, and the Fmoc-protecting group. This unique configuration enhances its solubility in organic solvents, making it ideal for automated peptide synthesizers. Recent trends in peptide-based drug discovery have increased demand for such building blocks, as they enable the synthesis of complex peptides with applications in oncology, immunology, and metabolic disorders.

One of the most searched questions regarding CAS No. 2172190-61-1 is its stability under SPPS conditions. Studies confirm that the Fmoc group in this compound remains stable during coupling reactions but can be efficiently removed using piperidine, a standard deprotection reagent. Additionally, the compound’s compatibility with HATU/HOBt and other common coupling reagents makes it a preferred choice for researchers. The growing interest in custom peptide synthesis services has further amplified its relevance in biotech and pharmaceutical R&D.

In the context of green chemistry, manufacturers are optimizing synthetic routes for 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid to reduce waste and improve yields. Environmental concerns have led to innovations like solvent recycling and catalytic methods, aligning with the industry’s shift toward sustainable practices. This compound’s role in next-generation peptide therapeutics, such as GLP-1 analogs and antimicrobial peptides, underscores its importance in modern medicine.

Storage and handling of CAS No. 2172190-61-1 require attention to moisture sensitivity. The compound should be stored in a cool, dry environment under inert gas to preserve its reactivity. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify its purity, a critical factor for reproducible peptide synthesis. As the demand for precision medicine grows, so does the need for high-quality intermediates like this Fmoc-derivative.

Market analyses indicate a rising adoption of 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid in academic and industrial labs, driven by advancements in peptide engineering. Its applications extend to drug delivery systems and bioconjugation, where site-specific modifications are essential. With the global peptide synthesis market projected to expand significantly, this compound is poised to remain a key player in biomedical research.

For researchers sourcing Fmoc-protected amino acids, it’s crucial to partner with suppliers who provide comprehensive COA (Certificate of Analysis) and MSDS documentation. Batch-to-batch consistency is vital for large-scale peptide production, and reputable vendors ensure compliance with GMP standards. The compound’s versatility in constructing cyclic peptides and peptidomimetics further solidifies its position in the toolkit of medicinal chemists.

In summary, 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS No. 2172190-61-1) is a cornerstone in peptide chemistry, enabling breakthroughs in therapeutic development and biomaterials science. Its optimized synthetic accessibility and functional group compatibility make it indispensable for cutting-edge research. As the scientific community continues to explore peptide-based solutions for unmet medical needs, this compound will undoubtedly play a pivotal role in shaping the future of medicine.